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Compound of Interest

Compound Name: Diethylamine-d11
CAS No.: 1173019-51-6
Cat. No.: B1427027
Get Quote
. J
)

Executive Summary & Core Directive

Diethylamine-d11 (CAS: 1173019-51-6) is the fully deuterated isotopologue of diethylamine.
[1] While used primarily as an NMR solvent or metabolic tracer, it retains the aggressive
hazardous profile of its non-deuterated parent.[2]

The Directive: Treat Diethylamine-d11 as RCRA U-Listed Waste (U054 equivalent).[1]
Although the EPA RCRA lists specifically cite the CAS for non-deuterated diethylamine (109-
89-7), regulatory auditors and disposal facilities universally apply the "Parent Compound Rule"
for isotopologues.[2] You must manage this substance as Ignitable (D001) and Corrosive
(D002) hazardous waste.[1]

Immediate Action Required:
o Segregate from all oxidizing agents and acids immediately.[1]

o Label clearly as "Flammable" and "Corrosive."[1][3]
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» Prohibit mixing with nitrate/nitrite sources to prevent the formation of carcinogenic N-
nitrosodiethylamine-d10.[1]

Physicochemical Hazard Profile

To ensure safe handling, the physical properties of the deuterated compound should be
assumed to mirror the parent compound closely, with slight variations due to the kinetic isotope
effect.[2]

Property Data (Parent/d11 Estimate) Operational Implication

Extreme Fire Hazard. Vapors
can travel to ignition sources
and flash back.[1][4][5] Use

only in spark-proof hoods.[1]

Flash Point -23°C (-9°F)

High volatility.[1] Pressure
» ] buildup in sealed waste
Boiling Point 55°C _ _ o
containers is a risk in warm

environments.[1]

Corrosive. Causes immediate,
severe burns to skin and eyes.
[1][2] Attacks plastics and
rubbers.[1][6]

pH > 12 (Strongly Alkaline)

Vapors are heavier than air
] ] and will accumulate in low-
Vapor Density 2.5 (Air = 1.[1]0) ) ]
lying areas (sumps, drains).[1]

[2]

Olfactory fatigue occurs
Odor Threshold ~0.1 ppm (Ammoniacal) quickly.[1] Do not rely on smell

for leak detection.[1]

Critical Incompatibilities & Mechanism

Understanding why certain segregations are necessary is vital for maintaining scientific integrity
in the lab.
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The Nitrosamine Hazard (Carcinogenicity)

Mechanism: Secondary amines like Diethylamine-d11 react with nitrosating agents (nitrites,
nitrous acid, nitrogen oxides) via electrophilic substitution.[1][2]

Result: Formation of N-Nitrosodiethylamine (NDEA), a potent carcinogen.[1][2][7] Protocol:
NEVER dispose of Diethylamine-d11 in waste streams containing nitric acid, metal nitrates, or
sodium nitrite.[2]

The Exothermic Neutralization Risk

Mechanism: Rapid protonation of the amine by strong acids releases significant enthalpy.

Result: Uncontrolled boiling, vaporization of the solvent, and potential vessel rupture.[2]
Protocol: Do not attempt to "neutralize"” this waste in the lab. Submit as pure waste stream.[1]

Step-by-Step Disposal Protocol
Phase 1: Waste Characterization & Segregation[1]

« ldentify Purity: Determine if the waste is pure Diethylamine-d11 (e.g., expired stock) or a
mixture (e.g., NMR tube contents).[1][2]

e Select Stream:

o Stream A (Pure/High Concentration): Segregate into a dedicated "Organic Alkali/Amine"
waste container.[1]

o Stream B (Trace in Solvent): If dissolved in Methanol/DMSO, ensure the total mixture pH
is compatible with the "Flammable Solvents" stream.

o Container Selection: Use Glass or Polyethylene (HDPE).[1] Avoid metal containers
(aluminum/zinc) as alkaline amines can react to release hydrogen gas (explosion hazard).[1]

Phase 2: Packaging & Labeling[1]

e Venting: Use a vented cap if the waste will be stored for >24 hours to prevent pressure
buildup from volatility.[1]

o Labeling:
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[e]

Primary Name: Diethylamine-d11.[1]

o

Constituents: 99% Deuterated Diethylamine.[1]

[¢]

Hazard Checkboxes: [x] Flammable [x] Corrosive [x] Toxic.[1][5]

RCRA Codes: Write D001, D002, U054 clearly on the tag.[2]

[¢]

Phase 3: Final Disposal (Vendor Handoff)

Do not treat on-site.[1] The preferred method is Fuel Blending/Incineration at a permitted TSDF
(Treatment, Storage, and Disposal Facility).[1][2]

o Why Incineration? The high nitrogen content requires high-temperature destruction to
prevent NOx emissions, which professional facilities manage via scrubbers.[2]

Visual Workflow: Disposal Decision Tree

The following diagram outlines the logical flow for determining the correct disposal path for
Diethylamine-d11, ensuring compliance and safety.
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Diethylamine-d11 Waste Generated

Is the waste Pure (>90%)
or a Mixture?

Classify as U054 (P-Listed equivalent) Check Contaminants:
Stream: Organic Alkaline Any Oxidizers or Acids?

es (Nitrates/Acids)

CRITICAL STOP:
Do NOT Mix.
Separate Streams.

Select HDPE or Glass Container
(NO Metal Cans)

Is solvent Flammable
(e.g., MeOH, DMSO)?

Organic Matrix Aqueous Matrix

Label: Flammable, Corrosive Dispose in General Dispose in Basic
Codes: D001, D002, U054 Flammable Solvents (High pH) Aqueous Waste (pH > 12)

Ship to TSDF for Incineration

Click to download full resolution via product page

Figure 1: Decision logic for the segregation and containerization of Diethylamine-d11 waste
streams.

Emergency Procedures (Spill Response)

In the event of a spill outside of a fume hood:

e Evacuate: Immediate area. The flash point is -23°C; vapors are explosive.[1]
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o PPE: Wear Butyl rubber or Silver Shield® gloves.[1] Nitrile gloves degrade rapidly upon
contact with diethylamine.[1]

e Absorb: Use Vermiculite or Dry Sand.[1]

o Contraindication: Do NOT use sawdust or paper towels.[1] The reaction with cellulose can
be exothermic and lead to spontaneous ignition.

» Disposal of Cleanup Material: Treat the used absorbent as hazardous solid waste
(D001/D002).[1]

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Operational Guide: Safe Handling and Disposal of
Diethylamine-d11]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1427027/docs#operational-guide-safe-handling-and-
disposal-of-diethylamine-d11]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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